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Compound of Interest

Compound Name: 11-Amino-1-undecanethiol

Cat. No.: B1244797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 11-Amino-1-undecanethiol, a bifunctional molecule crucial for the development

of self-assembled monolayers (SAMs) in various scientific and biomedical fields. This

document details experimental protocols for its application and summarizes key quantitative

data.

Core Physical and Chemical Properties
11-Amino-1-undecanethiol, often used as its hydrochloride salt for improved stability and

handling, is a white to slightly yellowish-white crystalline powder with a pungent odor.[1] It is a

key reagent in surface chemistry, particularly for the functionalization of gold surfaces.

Quantitative Data Summary
The following tables summarize the key physical and chemical properties of 11-Amino-1-
undecanethiol and its hydrochloride salt.

Table 1: General Properties of 11-Amino-1-undecanethiol Hydrochloride
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Property Value

Molecular Formula C₁₁H₂₆ClNS

Molecular Weight 239.85 g/mol [2][3]

Appearance
White to slightly yellowish-white crystalline

powder[1]

Melting Point 120-170 °C[2][3][4]

Storage Conditions 2-8°C, under inert gas (Nitrogen)[1][2]

Table 2: Physical Properties of 11-Amino-1-undecanethiol (Free Base - Computed)

Property Value

Molecular Formula C₁₁H₂₅NS

Molecular Weight 203.39 g/mol

Boiling Point No data available

Density No data available

Topological Polar Surface Area 27 Å²

Table 3: Solubility of 11-Amino-1-undecanethiol Hydrochloride

Solvent Solubility

N,N-Dimethylformamide Very soluble

Methanol Soluble

Glacial Acetic Acid Sparingly soluble

Water Practically insoluble

Chloroform Very slightly soluble
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Spectroscopic Data
Detailed experimental spectral data (¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry) for 11-
Amino-1-undecanethiol are not readily available in the public domain. Researchers

synthesizing or using this compound should perform their own analytical characterization to

confirm identity and purity. Typical expected spectral features would include:

¹H NMR: Resonances corresponding to the protons of the methylene groups in the alkyl

chain, a triplet for the methylene group adjacent to the thiol, a triplet for the methylene group

adjacent to the amino group, and a broad singlet for the amine protons.

¹³C NMR: A series of peaks in the aliphatic region corresponding to the eleven carbon atoms

of the undecane chain.

FT-IR: Characteristic absorption bands for N-H stretching of the primary amine, C-H

stretching of the alkyl chain, and a weak S-H stretching band for the thiol.

Mass Spectrometry: A molecular ion peak corresponding to the exact mass of the

compound.

Experimental Protocols
The primary application of 11-Amino-1-undecanethiol is in the formation of self-assembled

monolayers (SAMs) on gold surfaces. These amino-terminated SAMs serve as versatile

platforms for the immobilization of biomolecules, such as proteins and DNA, making them

invaluable in the development of biosensors and other biointerfaces.[5]

Synthesis and Purification of 11-Amino-1-undecanethiol
A common synthetic route to 11-Amino-1-undecanethiol involves the conversion of 11-

bromoundecanoic acid. The following is a plausible, though generalized, synthetic pathway.
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Plausible Synthetic Pathway

Purification
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Caption: Generalized workflow for the synthesis and purification of 11-Amino-1-
undecanethiol.

Detailed Steps:

Ammonolysis of 11-Bromoundecanoic Acid: 11-bromoundecanoic acid can be converted to

11-aminoundecanoic acid via reaction with ammonia.[6][7] This step replaces the bromine

atom with an amino group.

Thiolation: The carboxylic acid group of 11-aminoundecanoic acid needs to be converted to

a thiol. This can be a multi-step process involving reduction of the carboxylic acid to an

alcohol, followed by conversion to a leaving group (like a tosylate or mesylate), and finally

substitution with a sulfur nucleophile (e.g., thiourea followed by hydrolysis).

Purification: The crude product can be purified using techniques such as acid-base

extraction to separate the basic amine from non-basic impurities, followed by column

chromatography for further purification.
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Formation of Self-Assembled Monolayers (SAMs) on
Gold
The following protocol outlines the steps for creating a well-ordered SAM of 11-Amino-1-
undecanethiol on a gold substrate.
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Caption: Experimental workflow for the formation of a self-assembled monolayer of 11-Amino-
1-undecanethiol on a gold substrate.
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Methodology:

Substrate Preparation: A clean gold surface is paramount for the formation of a high-quality

SAM. Substrates are typically cleaned using piranha solution (a mixture of sulfuric acid and

hydrogen peroxide) or by exposure to UV/ozone.[8]

Thiol Solution Preparation: A dilute solution of 11-Amino-1-undecanethiol hydrochloride

(typically 1 mM) is prepared in a high-purity solvent, most commonly ethanol.[9][10]

Self-Assembly: The cleaned gold substrate is immersed in the thiol solution for an extended

period, typically 24 to 48 hours, to allow for the formation of a well-ordered and densely

packed monolayer.[8]

Rinsing: After immersion, the substrate is thoroughly rinsed with fresh solvent to remove any

non-covalently bound molecules.[8]

Drying: The functionalized substrate is then dried under a stream of inert gas, such as

nitrogen.[8]

Characterization: The quality of the SAM can be assessed using various surface-sensitive

techniques, including X-ray Photoelectron Spectroscopy (XPS) to confirm the elemental

composition, contact angle measurements to determine the surface hydrophilicity, and

Atomic Force Microscopy (AFM) to visualize the surface morphology.[9][10][11]

Reactivity and Stability
11-Amino-1-undecanethiol hydrochloride is stable under normal storage conditions.[1] The

thiol group is susceptible to oxidation, which can lead to the formation of disulfides. Therefore,

it is recommended to store the compound under an inert atmosphere and handle solutions in a

way that minimizes exposure to oxygen. The amino group exhibits typical reactivity of a primary

amine and can be readily functionalized using standard amine-coupling chemistries.

Safety Information
11-Amino-1-undecanethiol hydrochloride is classified as a hazardous substance. It is crucial

to handle this compound with appropriate personal protective equipment in a well-ventilated

area.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.sigmaaldrich.com/HK/zh/technical-documents/protocol/materials-science-and-engineering/organic-electronics/preparing-self-assembled
https://www.benchchem.com/product/b1244797?utm_src=pdf-body
https://pubs.acs.org/doi/abs/10.1021/jp0662146
https://www.researchgate.net/publication/231641729_Selective_Permeation_of_a_Liquidlike_Self-Assembled_Monolayer_of_11-Amino-1-undecanethiol_on_Polycrystalline_Gold_by_Highly_Charged_Electroactive_Probes
https://www.sigmaaldrich.com/HK/zh/technical-documents/protocol/materials-science-and-engineering/organic-electronics/preparing-self-assembled
https://www.sigmaaldrich.com/HK/zh/technical-documents/protocol/materials-science-and-engineering/organic-electronics/preparing-self-assembled
https://www.sigmaaldrich.com/HK/zh/technical-documents/protocol/materials-science-and-engineering/organic-electronics/preparing-self-assembled
https://pubs.acs.org/doi/abs/10.1021/jp0662146
https://www.researchgate.net/publication/231641729_Selective_Permeation_of_a_Liquidlike_Self-Assembled_Monolayer_of_11-Amino-1-undecanethiol_on_Polycrystalline_Gold_by_Highly_Charged_Electroactive_Probes
https://sphinxsai.com/2012/chem/CHEM/CT=41(258-265)JM12.pdf
https://www.benchchem.com/product/b1244797?utm_src=pdf-body
https://www.dojindo.com/products/sds/A423.pdf
https://www.benchchem.com/product/b1244797?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classifications:

Skin Irritation (Category 2)

Eye Irritation (Category 2)

Specific Target Organ Toxicity – Single Exposure (Category 3, Respiratory system)

Recommended Personal Protective Equipment:

Protective gloves

Safety glasses

Suitable protective clothing

In case of insufficient ventilation, wear suitable respiratory equipment.[1]

This technical guide provides a foundational understanding of 11-Amino-1-undecanethiol for

researchers and professionals. For further details, it is recommended to consult the specific

safety data sheets and relevant scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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